Cas no 13329-61-8 (1-Propanone, 1-(2-chloro-4-methoxyphenyl)-)

• Product Name: 1-Propanone, 1-(2-chloro-4-methoxyphenyl)-
• CAS No: 13329-61-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1236822
• PubChem ID: 12585187
• Update Time: 2025-09-19

1-Propanone, 1-(2-chloro-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-chloro-4-methoxyphenyl)-
• 1-(2-chloro-4-methoxyphenyl)propan-1-one
• 1-(2-Chloro-4-methoxy-phenyl)-propan-1-one
• 13329-61-8
• 1-(2-chloro-4-methoxyphenyl)propane-1-one
• SCHEMBL4477551
• DTXSID10503411
• HHDAYCKDBOAYPQ-UHFFFAOYSA-N

• Inchi： 1S/C10H11ClO2/c1-3-10(12)8-5-4-7(13-2)6-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： HHDAYCKDBOAYPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CC)=O)OC

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 1-(2-chloro-4-methoxyphenyl)-

Chemical Profile of 1-Propanone, 1-(2-chloro-4-methoxyphenyl)- (CAS No. 13329-61-8)

1-Propanone, 1-(2-chloro-4-methoxyphenyl)-, identified by its Chemical Abstracts Service (CAS) number 13329-61-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a propanone backbone substituted with a chloro and methoxy-functionalized phenyl group, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The structural motif of 1-(2-chloro-4-methoxyphenyl)-1-propanone encompasses both electron-withdrawing and electron-donating groups, which can modulate its reactivity and interactions with biological targets. The chloro substituent at the ortho position relative to the methoxy group introduces a degree of electronic complexity, influencing the compound's dipole moment and solubility characteristics. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that incorporate aromatic rings with both chloro and methoxy substituents. Such structural elements are often found in bioactive compounds that exhibit inhibitory effects on various enzymes and receptors. For instance, derivatives of this class have been explored for their potential in targeting metabolic pathways associated with neurological disorders and inflammatory conditions. The propanone moiety further enhances the compound's utility as a scaffold for further functionalization, allowing chemists to tailor its properties for specific biological activities.

One of the most compelling aspects of 1-propanone, 1-(2-chloro-4-methoxyphenyl)- (CAS No. 13329-61-8) is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmacophores due to their ability to mimic natural products and interact with biological systems in predictable ways. Researchers have leveraged this compound to construct fused ring systems, such as benzodiazepines and quinolines, which are known for their therapeutic efficacy in treating conditions ranging from anxiety to bacterial infections. The presence of both chloro and methoxy groups provides multiple sites for selective functionalization, enabling the construction of diverse molecular libraries.

The synthesis of 1-(2-chloro-4-methoxyphenyl)-1-propanone typically involves Friedel-Crafts acylation followed by nucleophilic substitution reactions. These transformations highlight the compound's reactivity as a ketone derivative, allowing for the introduction of various substituents at strategic positions within the aromatic ring. Advances in catalytic methods have further refined these synthetic routes, improving yields and reducing byproduct formation. Such improvements are crucial for large-scale production and ensure that pharmaceutical applications can be realized efficiently.

In the context of drug discovery, CAS No. 13329-61-8 has been utilized in high-throughput screening (HTS) campaigns to identify novel bioactive entities. The structural features of this compound make it a promising candidate for developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other macromolecular targets. Recent studies have demonstrated its utility in modulating signaling pathways involved in cancer progression, particularly by interfering with kinases and transcription factors that play pivotal roles in cell proliferation and survival.

The pharmacokinetic properties of 1-propanone, 1-(2-chloro-4-methoxyphenyl)- are also subjects of interest among researchers aiming to optimize drug delivery systems. The balance between lipophilicity and polarity conferred by its substituents influences how readily it crosses biological membranes and how long it remains active within the body. Computational modeling techniques have been employed to predict these properties, aiding in the design of prodrugs or formulations that enhance bioavailability.

Moreover, the environmental impact of synthesizing and utilizing this compound has been examined in recent literature. Green chemistry principles have guided efforts to develop more sustainable synthetic methodologies, emphasizing atom economy and minimizing hazardous waste generation. Such approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality.

The role of CAS No. 13329-61-8 extends beyond academic research into industrial applications as well. Chemical manufacturers have integrated this intermediate into multi-step syntheses for commercial products used in agrochemicals and specialty chemicals. Its versatility as a building block allows for cost-effective production processes while meeting stringent regulatory requirements for safety and efficacy.

In conclusion,1-Propanone, 1-(2-chloro-4-methoxyphenyl)- (CAS No. 13329-61-8) represents a cornerstone compound in modern chemical synthesis and pharmaceutical development. Its unique structural features enable diverse applications across multiple industries, from drug discovery to sustainable manufacturing solutions. As research continues to uncover new methodologies for functionalizing this molecule,CAS No. 13329-61-8 is poised to remain at the forefront of innovation in organic chemistry.